N-{(E)-[2,5-dimethyl-1-(quinolin-6-yl)-1H-pyrrol-3-yl]methylidene}-4H-1,2,4-triazol-4-amine

• Molecular Formula: C18H16N6
• Molecular Weight: 316.4 g/mol
• IUPAC Name: (E)-1-(2,5-dimethyl-1-quinolin-6-ylpyrrol-3-yl)-N-(1,2,4-triazol-4-yl)methanimine
• InChI: InChI=1S/C18H16N6/c1-13-8-16(10-22-23-11-20-21-12-23)14(2)24(13)17-5-6-18-15(9-17)4-3-7-19-18/h3-12H,1-2H3/b22-10+
• InChI Key: QCMDOLFGUJNNJS-LSHDLFTRSA-N
• Isomeric SMILES: CC1=CC(=C(N1C2=CC3=C(C=C2)N=CC=C3)C)/C=N/N4C=NN=C4
• SMILES: CC1=CC(=C(N1C2=CC3=C(C=C2)N=CC=C3)C)C=NN4C=NN=C4

Description

N-{(E)-[2,5-dimethyl-1-(quinolin-6-yl)-1H-pyrrol-3-yl]methylidene}-4H-1,2,4-triazol-4-amine, also known as DMPT, is a synthetic compound that has gained significant attention in the field of scientific research. DMPT is a derivative of 3-methylthiopropionic acid and is widely used in animal feed as a feed attractant. However, recent studies have shown that DMPT has potential applications in various scientific research areas, including cancer research, microbiology, and immunology.

Scientific Research Applications

N-{(E)-[2,5-dimethyl-1-(quinolin-6-yl)-1H-pyrrol-3-yl]methylidene}-4H-1,2,4-triazol-4-amine has been found to have potential applications in various scientific research areas. In cancer research, N-{(E)-[2,5-dimethyl-1-(quinolin-6-yl)-1H-pyrrol-3-yl]methylidene}-4H-1,2,4-triazol-4-amine has been shown to inhibit the growth of cancer cells by inducing apoptosis. N-{(E)-[2,5-dimethyl-1-(quinolin-6-yl)-1H-pyrrol-3-yl]methylidene}-4H-1,2,4-triazol-4-amine has also been found to have antibacterial and antifungal properties, making it a potential candidate for use in microbiology research. In immunology research, N-{(E)-[2,5-dimethyl-1-(quinolin-6-yl)-1H-pyrrol-3-yl]methylidene}-4H-1,2,4-triazol-4-amine has been shown to enhance the immune response by increasing the production of cytokines.

Mechanism of Action

The mechanism of action of N-{(E)-[2,5-dimethyl-1-(quinolin-6-yl)-1H-pyrrol-3-yl]methylidene}-4H-1,2,4-triazol-4-amine is not fully understood. However, studies have shown that N-{(E)-[2,5-dimethyl-1-(quinolin-6-yl)-1H-pyrrol-3-yl]methylidene}-4H-1,2,4-triazol-4-amine induces apoptosis in cancer cells by activating the p38 MAPK pathway. N-{(E)-[2,5-dimethyl-1-(quinolin-6-yl)-1H-pyrrol-3-yl]methylidene}-4H-1,2,4-triazol-4-amine has also been found to inhibit the growth of bacteria and fungi by disrupting the cell membrane.
Biochemical and Physiological Effects:
N-{(E)-[2,5-dimethyl-1-(quinolin-6-yl)-1H-pyrrol-3-yl]methylidene}-4H-1,2,4-triazol-4-amine has been found to have various biochemical and physiological effects. In animal studies, N-{(E)-[2,5-dimethyl-1-(quinolin-6-yl)-1H-pyrrol-3-yl]methylidene}-4H-1,2,4-triazol-4-amine has been shown to increase feed intake and weight gain. N-{(E)-[2,5-dimethyl-1-(quinolin-6-yl)-1H-pyrrol-3-yl]methylidene}-4H-1,2,4-triazol-4-amine has also been found to enhance the immune response by increasing the production of cytokines. In cancer cells, N-{(E)-[2,5-dimethyl-1-(quinolin-6-yl)-1H-pyrrol-3-yl]methylidene}-4H-1,2,4-triazol-4-amine induces apoptosis by activating the p38 MAPK pathway.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-{(E)-[2,5-dimethyl-1-(quinolin-6-yl)-1H-pyrrol-3-yl]methylidene}-4H-1,2,4-triazol-4-amine in lab experiments is its ease of synthesis. N-{(E)-[2,5-dimethyl-1-(quinolin-6-yl)-1H-pyrrol-3-yl]methylidene}-4H-1,2,4-triazol-4-amine is also relatively inexpensive compared to other compounds used in scientific research. However, one of the limitations of using N-{(E)-[2,5-dimethyl-1-(quinolin-6-yl)-1H-pyrrol-3-yl]methylidene}-4H-1,2,4-triazol-4-amine is its potential toxicity. N-{(E)-[2,5-dimethyl-1-(quinolin-6-yl)-1H-pyrrol-3-yl]methylidene}-4H-1,2,4-triazol-4-amine has been found to be toxic to some cell lines at high concentrations.

Future Directions

There are several future directions for N-{(E)-[2,5-dimethyl-1-(quinolin-6-yl)-1H-pyrrol-3-yl]methylidene}-4H-1,2,4-triazol-4-amine research. One area of research could be the development of N-{(E)-[2,5-dimethyl-1-(quinolin-6-yl)-1H-pyrrol-3-yl]methylidene}-4H-1,2,4-triazol-4-amine derivatives with increased potency and decreased toxicity. Another area of research could be the use of N-{(E)-[2,5-dimethyl-1-(quinolin-6-yl)-1H-pyrrol-3-yl]methylidene}-4H-1,2,4-triazol-4-amine in combination with other compounds to enhance its efficacy. Additionally, further studies could be carried out to investigate the mechanism of action of N-{(E)-[2,5-dimethyl-1-(quinolin-6-yl)-1H-pyrrol-3-yl]methylidene}-4H-1,2,4-triazol-4-amine and its potential applications in other scientific research areas.

Synthesis Methods

The synthesis of N-{(E)-[2,5-dimethyl-1-(quinolin-6-yl)-1H-pyrrol-3-yl]methylidene}-4H-1,2,4-triazol-4-amine involves the reaction of 2,5-dimethyl-1-(quinolin-6-yl)-1H-pyrrole-3-carbaldehyde and 4-amino-1,2,4-triazole in the presence of a catalyst. The reaction yields N-{(E)-[2,5-dimethyl-1-(quinolin-6-yl)-1H-pyrrol-3-yl]methylidene}-4H-1,2,4-triazol-4-amine as a yellow crystalline solid. The synthesis of N-{(E)-[2,5-dimethyl-1-(quinolin-6-yl)-1H-pyrrol-3-yl]methylidene}-4H-1,2,4-triazol-4-amine is relatively simple and can be carried out in a laboratory setting.